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These application notes provide a comprehensive overview of commercially available kits and
assays for the quantification of cortisol, a key steroid hormone involved in stress and
metabolism.[1] This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on assay principles, comparative data on available
kits, and standardized experimental protocols.

Introduction to Cortisol Quantification

Cortisol, the primary glucocorticoid in humans, is synthesized in the adrenal cortex and plays a
crucial role in regulating a wide range of physiological processes, including metabolism, the
immune response, and cardiovascular function.[2][3] The release of cortisol is controlled by the
Hypothalamus-Pituitary-Adrenal (HPA) axis and follows a distinct circadian rhythm, with levels
peaking in the early morning.[4] Accurate measurement of cortisol is essential in various
research fields and clinical diagnostics to investigate stress physiology, endocrine function, and
a number of health conditions such as Cushing's Syndrome and Addison's Disease.[2]

Commercially available assays for cortisol quantification primarily include Enzyme-Linked
Immunosorbent Assays (ELISAs) and Chemiluminescent Immunoassays (CLIAS), with liquid
chromatography-tandem mass spectrometry (LC-MS/MS) being a highly specific and sensitive
alternative.[1][5] ELISA kits are widely used due to their accuracy, sensitivity, and ease of use.

[6]
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Commercial Cortisol Assay Kits: A Comparative
Overview

A variety of commercial kits are available for the quantification of cortisol in diverse biological
samples. The following table summarizes the key quantitative parameters of several
commercially available cortisol ELISA kits for easy comparison.
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Kit Name

Manufact
urer

Catalog
No.

Assay
Type

Detection

Range

Sensitivit
y

Sample
Types

DetectX®
Cortisol
ELISA Kit

Arbor

Assays

K003-H

Competitiv
e ELISA

Not
Specified

36 pg/mL

Serum,
Plasma,
Saliva,
Urine,
Fecal
Extracts,
Hair,
Tissue
Culture
Media[2][6]

Human
Cortisol
ELISA Kit

Elabscienc
e

E-EL-0157

Competitiv
e ELISA

6.25-400
ng/mL

2.92 ng/mL

Serum,
Plasma,
Saliva,
Urine, and
other
biological
fluids[7]

Cortisol
ELISA Kit

Cayman

Chemical

500360

Competitiv
e ELISA

6.6-4,000
pg/mL

35 pg/mL

Plasma,
Urine,
Saliva,
Feces,
Hair, and
other
sample

matrices[8]

Human
Cortisol
ELISA Kit

antibodies-

online

ABING69660
94

Competitiv
e ELISA

Not
Specified

Not
Specified

Plasma,
Serum,
Tissue
Homogena
te[9]
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Salivary N
] ] ] Competitiv Not Not ]
Cortisol Salimetrics  1-3002 N N Saliva[10]
) e ELISA Specified Specified
ELISA Kit
Serum,
Plasma,
Urine,
Human Saliva,
Cortisol ] Competitiv Not Not Dried Fecal
. Invitrogen EIACORT - -
Competitiv e ELISA Specified Specified Extracts,
e ELISA Kit Cell
Culture
Medium[11

]

Signaling Pathway and Mechanism of Action

Cortisol exerts its effects by binding to the glucocorticoid receptor (GR) in the cytoplasm of
target cells. The release of cortisol is tightly regulated by the Hypothalamus-Pituitary-Adrenal
(HPA) axis in a negative feedback loop.
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Figure 1: Simplified diagram of the HPA axis regulating cortisol secretion.

Upon stimulation by stress, the hypothalamus releases corticotropin-releasing hormone (CRH),
which in turn stimulates the anterior pituitary to secrete adrenocorticotropic hormone (ACTH).
[4][12] ACTH then acts on the adrenal cortex to promote the synthesis and release of cortisol.
[4][12] Cortisol mediates its effects in target tissues and also exerts negative feedback on the
hypothalamus and pituitary to suppress CRH and ACTH production.[4]

Experimental Protocols
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The following is a generalized protocol for a competitive cortisol ELISA, a common type of
assay for cortisol quantification. This protocol is for illustrative purposes; always refer to the
specific manufacturer's instructions for the kit you are using.

4.1. Assay Principle

Competitive ELISAs for cortisol are based on the competition between cortisol in the sample
and a known amount of enzyme-labeled cortisol (e.g., cortisol-peroxidase conjugate) for
binding to a limited number of anti-cortisol antibody-coated microplate wells.[2][10] The amount
of enzyme conjugate that binds to the antibody is inversely proportional to the concentration of
cortisol in the sample.[2][10] After a washing step to remove unbound components, a substrate
solution is added, which reacts with the bound enzyme to produce a colored product.[2][10]
The intensity of the color is measured using a microplate reader, and the cortisol concentration
is determined by comparison with a standard curve.

4.2. Materials

e Provided in a typical Kit:

[e]

Anti-cortisol antibody-coated 96-well microplate
o Cortisol standards

o Cortisol-enzyme conjugate (e.g., HRP-linked)

o Assay buffer

o Wash buffer concentrate

o Substrate solution (e.g., TMB)

o Stop solution

o

Plate sealer

» Required but not provided:

o Microplate reader capable of measuring absorbance at 450 nm
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[e]

Precision pipettes and tips

Deionized or distilled water

o

[¢]

Graduated cylinders

Vortex mixer

[e]

[e]

Absorbent paper
4.3. Reagent Preparation

o Wash Buffer: Dilute the concentrated wash buffer with deionized or distilled water as
specified in the kit manual.[7][13]

o Standards: Prepare a serial dilution of the cortisol standards according to the kit's
instructions to generate a standard curve.[9]

e Bring all reagents and samples to room temperature before use.[9]

4.4. Assay Procedure

Determine the number of wells required for standards, samples, and controls.
e Add 50 pL of each standard, sample, and control into the appropriate wells.[7][9]
e Immediately add 50 pL of the cortisol-enzyme conjugate to each well.[7][9]

o Cover the plate with a sealer and incubate for the time and temperature specified in the
manual (e.g., 45-60 minutes at 37°C or 1 hour at room temperature with shaking).[2][7][9]

» Aspirate the contents of the wells and wash the plate 3-5 times with diluted wash buffer.[9]

e Add 100 pL of the substrate solution to each well and incubate for 10-30 minutes at room
temperature in the dark.[9]

e Add 50 pL of stop solution to each well to terminate the reaction.[9]

* Read the absorbance at 450 nm within 30 minutes of adding the stop solution.[2]

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://file.elabscience.com/Manual/elisa_kits/E-EL-0157-Elabscience.pdf
https://medimabs.com/wp-content/uploads/2022/03/cortisol_402710_insert_en-us.pdf
https://www.antibodies-online.com/kit/6966094/Cortisol+ELISA+Kit/
https://www.antibodies-online.com/kit/6966094/Cortisol+ELISA+Kit/
https://file.elabscience.com/Manual/elisa_kits/E-EL-0157-Elabscience.pdf
https://www.antibodies-online.com/kit/6966094/Cortisol+ELISA+Kit/
https://file.elabscience.com/Manual/elisa_kits/E-EL-0157-Elabscience.pdf
https://www.antibodies-online.com/kit/6966094/Cortisol+ELISA+Kit/
https://www.arborassays.com/product/cortisol-elisa-kit/
https://file.elabscience.com/Manual/elisa_kits/E-EL-0157-Elabscience.pdf
https://www.antibodies-online.com/kit/6966094/Cortisol+ELISA+Kit/
https://www.antibodies-online.com/kit/6966094/Cortisol+ELISA+Kit/
https://www.antibodies-online.com/kit/6966094/Cortisol+ELISA+Kit/
https://www.antibodies-online.com/kit/6966094/Cortisol+ELISA+Kit/
https://www.arborassays.com/product/cortisol-elisa-kit/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

4.5. Calculation of Results
o Average the duplicate readings for each standard, control, and sample.

o Subtract the average zero standard optical density (OD) from the OD of all other standards
and samples.

» Plot the OD values for the standards against their known concentrations on a semi-
logarithmic graph to generate a standard curve.

o Determine the concentration of cortisol in the samples by interpolating their OD values from
the standard curve.

e Multiply the calculated concentration by any dilution factor used for the samples.
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Figure 2: General experimental workflow for a competitive cortisol ELISA.
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Choosing the Right Assay

The selection of an appropriate cortisol assay depends on several factors, including the
research question, the sample type available, and the required sensitivity. The following
decision tree provides a logical framework for choosing the most suitable assay.

What is the primary sample type?

Saliva or Urine
(Free Cortisol)

Serum or Plasma
(Total Cortisol)

Hair, Feces, etc.

Use Salivary

Cortisol ELISA

Use High-Sensitivity
ELISA or LC-MS/MS

l

Is very high sensitivity
required (<30 pg/mL)?

Standard ELISA is likely
suitable

A/

Requires specialized
extraction protocol

Use ELISA validated for

extracted samples

Click to download full resolution via product page

Figure 3: Decision tree for selecting an appropriate cortisol assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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